3-Ethoxy-2-methyl-5H-benzo[7]annulene

• CAS RN: 140834-36-2
• Molecular Formula: C14H16O
• Molecular Weight: 200.28 g/mol
• IUPAC Name: 2-ethoxy-3-methyl-9H-benzo[7]annulene
• InChI: InChI=1S/C14H16O/c1-3-15-14-10-13-8-6-4-5-7-12(13)9-11(14)2/h4-7,9-10H,3,8H2,1-2H3
• InChI Key: QSVQETZBLNPGDK-UHFFFAOYSA-N
• SMILES: CCOC1=CC2=C(C=CC=CC2)C=C1C
• synonyms: 5H-Benzocycloheptene,3-ethoxy-2-methyl-(9CI)

Description

3-Ethoxy-2-methyl-5H-benzo[7]annulene is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have interesting properties that may be useful in a variety of applications. In

Scientific Research Applications

3-Ethoxy-2-methyl-5H-benzo[7]annulene has been studied for its potential use in a variety of scientific research applications. One of the main applications of this compound is in the field of organic electronics. This compound has been found to have good charge transport properties, making it a potential candidate for use in electronic devices such as transistors and solar cells.

Mechanism Of Action

The mechanism of action of 3-Ethoxy-2-methyl-5H-benzo[7]annulene is not fully understood. However, it is believed that this compound interacts with certain receptors in the body, leading to changes in cellular signaling pathways. These changes can result in a variety of biochemical and physiological effects.

Biochemical And Physiological Effects

Studies have shown that 3-Ethoxy-2-methyl-5H-benzo[7]annulene has a variety of biochemical and physiological effects. This compound has been found to have antioxidant properties, which may be useful in protecting cells from oxidative damage. Additionally, this compound has been found to have anti-inflammatory properties, which may be useful in treating inflammatory conditions such as arthritis.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 3-Ethoxy-2-methyl-5H-benzo[7]annulene in lab experiments is its good charge transport properties. This makes it a potential candidate for use in electronic devices. However, one of the main limitations of this compound is its limited solubility in certain solvents. This can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 3-Ethoxy-2-methyl-5H-benzo[7]annulene. One potential direction is to explore its use in organic electronics further. This compound has shown promise in this area, and further research could lead to the development of new electronic devices. Another potential direction is to explore its potential use in the treatment of inflammatory conditions. This compound has been found to have anti-inflammatory properties, and further research could lead to the development of new treatments for these conditions.
Conclusion
In conclusion, 3-Ethoxy-2-methyl-5H-benzo[7]annulene is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have interesting properties that may be useful in a variety of applications. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for this compound have been discussed in this paper. Further research is needed to fully understand the potential uses of this compound.

Synthesis Methods

The synthesis method for 3-Ethoxy-2-methyl-5H-benzo[7]annulene involves several steps. The first step involves the reaction of 2-methyl-1,3-cyclopentadiene with ethyl vinyl ether in the presence of a catalyst. This reaction produces 3-ethoxy-2-methylcyclopentadiene. The second step involves the reaction of 3-ethoxy-2-methylcyclopentadiene with maleic anhydride in the presence of a catalyst. This reaction produces the final product, 3-Ethoxy-2-methyl-5H-benzo[7]annulene.